Tmv-IN-11

• Molecular Formula: C13H16O5
• Molecular Weight: 252.26 g/mol
• InChI: InChI=1S/C13H16O5/c1-16-10-4-3-8(7-11(10)17-2)12(14)9-5-6-18-13(9)15/h3-4,7,9,12,14H,5-6H2,1-2H3/t9-,12+/m1/s1
• InChIKey: AFIWFPFRFUYPJE-SKDRFNHKSA-N

Tmv-IN-11: A γ-Butyrolactone TMV Inhibitor

TMV-IN-11 (compound syn‑3g) is a γ‑butyrolactone‑derived small‑molecule inhibitor of tobacco mosaic virus (TMV) that was developed through structural simplification of podophyllotoxin . Its antiviral activity stems from direct binding to the TMV coat protein (CP), which disrupts viral self‑assembly and suppresses TMV expression . With an IC50 of 120.7 μg/mL in inactivation assays and a molecular weight of 252.26 g/mol (C13H16O5, CAS 2991481‑09‑3), TMV-IN-11 is offered by multiple research‑supply vendors as a tool compound for crop protection research and antiviral mechanism studies .

1

Plant virology & TMV challenge studies with reported in vivo model-response endpoints

2

Syn-diastereomer stereochemical control for enantiomer-comparison study context

3

Coat protein binding & viral assembly disruption research workflow

• [1] Xu D, et al. Structural Simplification of Podophyllotoxin: Discovery of γ-Butyrolactone Derivatives as Novel Antiviral Agents for Plant Protection. J Agric Food Chem. 2024. View Source
• [2] TargetMol. TMV-IN-11 (compound syn‑3g) Product Datasheet. CAS 2991481-09-3. View Source

Tmv-IN-11 Advantage Over Generic Virucides

Within the TMV‑IN series and the broader landscape of TMV inhibitors, compounds differ markedly in primary antiviral potency, molecular target (coat protein vs. helicase), diastereomeric composition, and in vivo efficacy profiles. For instance, while TMV‑IN‑2 (EC50 = 89.9 μg/mL) and TMV‑IN‑3 (EC50 = 120.3 μg/mL) exhibit numerically distinct potencies, their activity values alone do not account for variations in synthetic accessibility, stereochemical identity, or mechanistic consistency across assay platforms . TMV‑IN‑11 is specifically defined as the syn‑diastereomer (syn‑3g), and its published inactivation activity is reported as an IC50 in the same assay context where the anti‑diastereomer (anti‑3g) showed significantly weaker activity . Generic substitution without verifying stereochemistry and assay comparability may therefore introduce uncontrolled variability into structure‑activity relationship studies and in vivo efficacy evaluations.

Specified Tmv-IN-11 (syn-3g)

Commercial virucides (ningnanmycin, ribavirin) may not reproduce reported in vivo response profile; inactivation, protective, and curative endpoints may differ.

Specified Syn-diastereomer

Anti-diastereomer (anti-3g) exhibits lower reported antiviral response; stereochemical mismatch may reduce assay-response comparability.

Specified Tmv-IN-11 profile

Other TMV-IN series compounds may differ in mechanism context and in vivo model-response profile; direct substitution may require validation.

• [1] MedChemExpress. TMV-IN-3 Product Information. View Source
• [2] Xu D, et al. Structural Simplification of Podophyllotoxin: Discovery of γ-Butyrolactone Derivatives as Novel Antiviral Agents for Plant Protection. J Agric Food Chem. 2024. View Source

Tmv-IN-11 Head-to-Head Efficacy & Selectivity

Inactivation Efficacy vs. Commercial Virucides

TMV-IN-11 (syn‑3g) was evaluated in vivo at 500 μg/mL for three distinct antiviral activities: inactivation, protection, and curative effects. At this concentration, TMV-IN‑11 achieved an inactivation effect of 87.8%, a protective effect of 71.7%, and a curative effect of 67.7%, surpassing both ningnanmycin and ribavirin in the same experimental system . The study further established that the syn‑diastereomer (syn‑3g) was superior to the anti‑diastereomer (anti‑3g) in antiviral activity .

Inactivation Efficacy

Reported

87.8%

at 500 μg/mL in tobacco plants

Reported inactivation endpoint context

Supports TMV inactivation study fit; comparator values not fully quantified in same study

Evidence Dimension	In vivo anti‑TMV activity (inactivation effect) at 500 μg/mL
Target Compound Data	87.8% inactivation
Comparator Or Baseline	Ningnanmycin and ribavirin (commercial plant virucides)
Quantified Difference	TMV-IN-11 outperformed both comparators; absolute values for comparators not explicitly tabulated but described as 'surpassing'
Conditions	In vivo TMV assay on tobacco plants; compound concentration 500 μg/mL

Why This Matters

This head‑to‑head comparison demonstrates that TMV-IN-11 provides superior in vivo efficacy against TMV relative to two widely used commercial virucides, making it a more potent reference compound for crop protection research.

• [1] Xu D, et al. Structural Simplification of Podophyllotoxin: Discovery of γ-Butyrolactone Derivatives as Novel Antiviral Agents for Plant Protection. J Agric Food Chem. 2024. View Source

Protective Activity vs. Commercial Virucides

The primary source study explicitly compared the syn‑diastereomer (syn‑3g, TMV-IN‑11) with its anti‑diastereomer (anti‑3g). syn‑3g demonstrated 'superior antiviral activity' to anti‑3g in in vivo TMV assays . This stereochemical differentiation directly impacts the compound's potency and highlights the necessity of sourcing the correct stereoisomer for reproducible research.

Protective Activity

Reported

71.7% protection

Pre-treatment at 500 μg/mL prior to TMV inoculation

Reported protective endpoint context

Supports prophylactic study design; exact comparator deltas not reported

Evidence Dimension	Comparative antiviral activity between diastereomers
Target Compound Data	syn‑3g: superior antiviral activity (qualitative assessment)
Comparator Or Baseline	anti‑3g (diastereomer)
Quantified Difference	syn‑3g exhibited 'superior antiviral activity compared to the anti‑diastereomer' ; precise quantitative ratio not reported
Conditions	In vivo TMV assay; identical assay conditions applied to both diastereomers

Why This Matters

The stereochemistry‑dependent activity underscores that TMV-IN-11 (syn‑3g) is not interchangeable with its diastereomer or racemic mixtures; procurement of the defined syn‑diastereomer is essential for experimental reproducibility and optimal efficacy.

• [1] Xu D, et al. Structural Simplification of Podophyllotoxin: Discovery of γ-Butyrolactone Derivatives as Novel Antiviral Agents for Plant Protection. J Agric Food Chem. 2024. View Source

Curative Activity vs. Commercial Virucides

TMV-IN-11 inhibits TMV by binding directly to the viral coat protein (CP), thereby interfering with viral self‑assembly . In contrast, TMV-IN-4 operates via a distinct mechanism: it binds to TMV helicase and enhances plant resistance through induction of defense enzymes . This mechanistic divergence means that the two compounds cannot be substituted for studies focused on CP‑mediated assembly inhibition or helicase‑targeted intervention.

Curative Activity

Reported

67.7% inhibition

Post-infection application at 500 μg/mL

Reported curative endpoint context

Supports post-infection model interpretation; may expand experimental applicability

Evidence Dimension	Molecular target and mechanism
Target Compound Data	TMV‑IN‑11 binds to TMV coat protein; disrupts viral self‑assembly
Comparator Or Baseline	TMV‑IN‑4 (compound 3) binds to TMV helicase; induces plant resistance
Quantified Difference	Not applicable (qualitative mechanistic distinction)
Conditions	Mechanistic studies from independent publications

Why This Matters

Selecting TMV-IN-11 over TMV-IN-4 is critical when the experimental objective is to interrogate CP‑mediated viral assembly rather than helicase‑dependent replication or host‑resistance pathways.

• [1] Xu D, et al. Structural Simplification of Podophyllotoxin: Discovery of γ-Butyrolactone Derivatives as Novel Antiviral Agents for Plant Protection. J Agric Food Chem. 2024. View Source

Stereochemical Selectivity: Syn vs. Anti

Across the TMV‑IN series, TMV‑IN‑11 exhibits an IC50 of 120.7 μg/mL in inactivation assays . For reference, TMV‑IN‑8 (compound 7d) has a reported EC50 of 157.6 μg/mL , and TMV‑IN‑10 (compound 4h) has an EC50 of 146 μg/mL . These data, while derived from potentially different assay formats, indicate that TMV‑IN‑11 demonstrates a lower IC50 value (i.e., higher potency) than these two structurally distinct TMV‑IN analogs.

Stereochemical Selectivity

Head-to-head

Syn > Anti

Diastereomer comparison under identical assay conditions

Stereochemical-control context; syn form shows reported higher response

Enantiomer-attribution review required for procurement decisions

Evidence Dimension	Antiviral potency (IC50/EC50 in μg/mL)
Target Compound Data	120.7 μg/mL (IC50)
Comparator Or Baseline	TMV‑IN‑8: 157.6 μg/mL (EC50); TMV‑IN‑10: 146 μg/mL (EC50)
Quantified Difference	TMV‑IN‑11 is ~23.4% lower than TMV‑IN‑8 and ~17.3% lower than TMV‑IN‑10
Conditions	Target: in vitro TMV inactivation assay; Comparators: reported EC50 values (assay context may differ)

Why This Matters

This cross‑study potency comparison supports the selection of TMV‑IN‑11 over TMV‑IN‑8 or TMV‑IN‑10 when higher antiviral potency in inactivation assays is a priority, while acknowledging that assay standardization is necessary for definitive ranking.

• [1] TargetMol. TMV-IN-11 Product Datasheet. CAS 2991481-09-3. View Source

Cross-Study Potency vs. TMV-IN Series

TMV‑IN‑11 was designed through structural simplification of podophyllotoxin, a structurally complex natural product with known antiviral activity . This simplification reduces molecular complexity (MW = 252.26 vs. podophyllotoxin MW ~ 414) while retaining potent anti‑TMV activity . The reduced synthetic burden and well‑defined γ‑butyrolactone scaffold offer advantages for chemical modification and scale‑up compared to podophyllotoxin or its more complex derivatives.

Series Potency Cross-Ref

Cross-study

IC50 120.7 μg/mL

TMV-IN-2: 89.9 | TMV-IN-3: 120.3 | TMV-IN-8: 157.6 μg/mL

Supports in vitro-in vivo profile review

Cross-study comparison; assay conditions vary by source

Evidence Dimension	Molecular complexity and synthetic accessibility
Target Compound Data	MW 252.26; γ‑butyrolactone scaffold derived from podophyllotoxin simplification
Comparator Or Baseline	Podophyllotoxin (MW ~414; complex tetracyclic lignan structure)
Quantified Difference	MW reduction of ~39%; removal of multiple stereocenters and fused ring systems
Conditions	Structure‑based drug design study

Why This Matters

For research programs requiring a synthetically tractable, low‑molecular‑weight TMV inhibitor with a defined chemical scaffold amenable to further derivatization, TMV‑IN‑11 provides a more accessible entry point than podophyllotoxin or other structurally complex natural product leads.

• [1] Xu D, et al. Structural Simplification of Podophyllotoxin: Discovery of γ-Butyrolactone Derivatives as Novel Antiviral Agents for Plant Protection. J Agric Food Chem. 2024. View Source
• [2] TargetMol. TMV-IN-11 Product Datasheet. CAS 2991481-09-3. View Source

Tmv-IN-11 Application Scenarios

Primary TMV In Vivo Hit Validation

Given the direct head‑to‑head data showing that TMV-IN-11 at 500 μg/mL provides superior inactivation (87.8%), protective (71.7%), and curative (67.7%) effects compared to ningnanmycin and ribavirin , researchers evaluating novel antiviral agents for crop protection should use TMV-IN-11 as a potent positive control or lead‑optimization benchmark. Its proven in vivo advantage over two commercial standards makes it a compelling reference compound for comparative efficacy studies in tobacco and other TMV‑susceptible crops.

Stereochemistry-Activity Relationship Studies

TMV-IN-11's mechanism of action—binding to TMV coat protein and interfering with viral self‑assembly —positions it as a specific tool for investigating CP‑mediated assembly pathways. In contrast to helicase‑targeting inhibitors like TMV-IN-4 , TMV-IN-11 enables dissection of assembly‑specific antiviral mechanisms. This application scenario is particularly relevant for researchers studying viral morphogenesis or screening for assembly inhibitors.

Mechanistic Studies of Coat Protein Targeting

The demonstration that the syn‑diastereomer (syn‑3g, TMV-IN-11) exhibits superior antiviral activity relative to the anti‑diastereomer underscores the importance of stereochemical identity in this compound series. Procurement of TMV-IN-11 as the defined syn‑diastereomer supports rigorous structure‑activity relationship (SAR) investigations, where stereochemical purity is critical for interpreting potency trends and designing next‑generation analogs.

Comparative Efficacy Profiling in TMV Inhibitor Series

TMV-IN-11's origin from structural simplification of podophyllotoxin yields a low‑molecular‑weight γ‑butyrolactone scaffold (MW 252.26) that retains potent anti‑TMV activity . This property makes TMV-IN-11 an attractive starting point for medicinal chemistry and agrochemical discovery programs focused on generating novel TMV inhibitors with improved physicochemical properties or expanded spectra. Its reduced synthetic complexity relative to podophyllotoxin facilitates analogue synthesis and scale‑up.

Application

Selection Property

Validation Focus

TMV in vivo model-response studies

In vivo antiviral response profile

Inactivation, protective, and curative endpoint review

Stereochemical SAR studies

Syn-diastereomer selectivity context

Diastereomer-comparison assay endpoints

Coat protein targeting research

Reported CP binding evidence

Assembly disruption and binding assay review

TMV-IN series comparative profiling

In vitro-in vivo profile context

Potency and in vivo model-response review

• [1] Xu D, et al. Structural Simplification of Podophyllotoxin: Discovery of γ-Butyrolactone Derivatives as Novel Antiviral Agents for Plant Protection. J Agric Food Chem. 2024. View Source